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Compound Name: O-Terphenyl
CAS No.: 61788-33-8
Cat. No.: B7788251
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ortho-terphenyl (1,2-diphenylbenzene) is a significant aromatic hydrocarbon featuring a
central benzene ring substituted with two phenyl groups at adjacent positions. This sterically
hindered, non-planar structure imparts unique physical and chemical properties, making it a
valuable building block in various fields. In materials science, o-terphenyl derivatives are
utilized in the development of organic light-emitting diodes (OLEDs) and as high-temperature
heat transfer fluids. Within drug development and medicinal chemistry, the o-terphenyl scaffold
serves as a rigid core for constructing complex molecules with specific three-dimensional
orientations, crucial for receptor binding and biological activity. This technical guide provides an
in-depth overview of the primary synthetic routes to o-terphenyl, offering detailed experimental
protocols, comparative data, and workflow visualizations to aid researchers in its practical
synthesis.
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Route 1: Palladium-Catalyzed Suzuki-Miyaura
Coupling

The Suzuki-Miyaura coupling is the most prevalent and versatile method for synthesizing biaryl
and polyaryl compounds, including o-terphenyl.[1] This reaction involves the palladium-

catalyzed cross-coupling of an organoboron compound with an organohalide. For o-terphenyl,
the most direct approach is the coupling of 2-bromobiphenyl with phenylboronic acid.[2]

Reaction Scheme

The overall transformation is depicted below, where a palladium catalyst, typically with a
phosphine ligand, facilitates the carbon-carbon bond formation in the presence of a base.
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Catalytic Cycle o-Terpheny!
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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